Cas no 2171894-53-2 ({1-(6,6-dimethyloxan-2-yl)methylazetidin-2-yl}methanamine)

• Product Name: {1-(6,6-dimethyloxan-2-yl)methylazetidin-2-yl}methanamine
• CAS No: 2171894-53-2
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5951591
• PubChem ID: 165748537
• Update Time: 2025-07-17

{1-(6,6-dimethyloxan-2-yl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(6,6-dimethyloxan-2-yl)methylazetidin-2-yl}methanamine
• {1-[(6,6-dimethyloxan-2-yl)methyl]azetidin-2-yl}methanamine
• EN300-1282444
• 2171894-53-2

• Inchi： 1S/C12H24N2O/c1-12(2)6-3-4-11(15-12)9-14-7-5-10(14)8-13/h10-11H,3-9,13H2,1-2H3
• InChI Key： MUUHQTRUBOSGAX-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CCCC1CN1CCC1CN

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.5Ų

Additional information on {1-(6,6-dimethyloxan-2-yl)methylazetidin-2-yl}methanamine

Recent Advances in the Study of 2171894-53-2 and {1-(6,6-dimethyloxan-2-yl)methylazetidin-2-yl}methanamine

The chemical compound 2171894-53-2 and its derivative, {1-(6,6-dimethyloxan-2-yl)methylazetidin-2-yl}methanamine, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential therapeutic applications, particularly in the development of novel small-molecule drugs. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 2171894-53-2, which contribute to its high binding affinity for specific biological targets. The compound's scaffold, characterized by the presence of an azetidine ring and a dimethyloxane moiety, has been shown to enhance its pharmacokinetic properties, including improved solubility and metabolic stability. Researchers have employed advanced computational modeling techniques to predict the compound's interactions with target proteins, providing valuable insights for further optimization.

The derivative, {1-(6,6-dimethyloxan-2-yl)methylazetidin-2-yl}methanamine, has been synthesized and evaluated for its biological activity in various in vitro and in vivo models. Preliminary results indicate that this compound exhibits promising activity against a range of disease targets, including inflammatory and neurodegenerative disorders. Mechanistic studies suggest that the compound modulates key signaling pathways, such as the NF-κB and MAPK pathways, which are implicated in disease pathogenesis.

In addition to its therapeutic potential, the synthesis of {1-(6,6-dimethyloxan-2-yl)methylazetidin-2-yl}methanamine has been optimized to achieve high yields and purity. Recent advancements in catalytic methods have enabled the efficient construction of the azetidine ring, a critical step in the synthesis process. These improvements are expected to facilitate the large-scale production of the compound for further preclinical and clinical studies.

Looking ahead, researchers are exploring the potential of 2171894-53-2 and its derivatives as part of combination therapies. Early-stage studies have demonstrated synergistic effects when these compounds are used in conjunction with existing drugs, suggesting the possibility of enhanced therapeutic efficacy. Furthermore, efforts are underway to identify additional analogs with improved potency and selectivity, leveraging structure-activity relationship (SAR) studies and high-throughput screening approaches.

In conclusion, the ongoing research on 2171894-53-2 and {1-(6,6-dimethyloxan-2-yl)methylazetidin-2-yl}methanamine underscores their potential as valuable tools in drug discovery and development. The combination of innovative synthetic strategies, detailed mechanistic studies, and preclinical evaluations positions these compounds as promising candidates for future therapeutic applications. Continued investigation into their biological effects and optimization of their chemical properties will be essential for translating these findings into clinical benefits.